3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one

• IUPAC Name: 3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one
• InChI: InChI=1S/C13H16N2O/c1-15-12(16)10-6-2-3-7-11(10)14-13(15)8-4-5-9-13/h2-3,6-7,14H,4-5,8-9H2,1H3
• InChI Key: NHQKJTPAYOTXQM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2NC13CCCC3
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one, also known as MQC, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. MQC is a bicyclic molecule that contains both a quinazoline and a cyclopentane ring, making it a unique and structurally interesting compound. In

Scientific Research Applications

3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one has been found to have a variety of potential applications in the field of medicinal chemistry. One of the primary areas of research for this compound is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-proliferative activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of 3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one is not yet fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to DNA damage and ultimately cell death in cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, this compound has been found to have a variety of other biochemical and physiological effects. Studies have shown that this compound has antioxidant activity, which may help to protect cells from damage caused by free radicals. Additionally, this compound has been found to have anti-inflammatory properties, which may make it useful in the treatment of conditions such as arthritis and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for researchers studying cancer biology and developing new cancer therapies. Additionally, this compound is relatively easy to synthesize, making it readily available for use in lab experiments. However, one limitation of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on 3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one. One area of interest is in the development of new cancer therapies that incorporate this compound as a key component. Researchers are also interested in exploring the potential applications of this compound in the treatment of other diseases, such as inflammatory diseases and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects in vivo.
Conclusion
In conclusion, this compound is a promising molecule with a wide range of potential applications in the field of medicinal chemistry. Its potent anti-cancer activity, antioxidant and anti-inflammatory properties, and relatively easy synthesis make it a valuable tool for researchers studying a variety of diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 3-methylspiro[1H-quinazoline-2,1'-cyclopentane]-4-one involves several steps, including the reaction of 2-aminobenzonitrile with ethyl acetoacetate to form 2-phenylquinazoline-4(3H)-one. This intermediate is then reacted with cyclopentanone in the presence of a Lewis acid catalyst to form this compound. The overall yield of this compound from this synthesis method is approximately 55%.